ethyl 2-[({[5-(4-chloro-1-methyl-1H-pyrazol-3-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[[5-(4-chloro-1-methylpyrazol-3-yl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C23H29ClN6O3S2/c1-5-13-8-9-14-16(10-13)35-21(18(14)22(32)33-7-3)25-17(31)12-34-23-27-26-20(30(23)6-2)19-15(24)11-29(4)28-19/h11,13H,5-10,12H2,1-4H3,(H,25,31)
• InChI Key: LCXXWMZQXSBPML-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)SC(=C2C(=O)OCC)NC(=O)CSC3=NN=C(N3CC)C4=NN(C=C4Cl)C
• Molecular Formula: C23H29ClN6O3S2
• Molecular Weight: 537.1 g/mol

Description

Ethyl 2-[({[5-(4-chloro-1-methyl-1H-pyrazol-3-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a complex chemical compound. The research focuses on its synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

A key synthesis approach involves the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with various derivatives in different solutions and conditions. This results in the formation of several derivatives, including ethyl iminothiazolopyridine-4-carboxylate and diethyl thiazolo[3,2-a]pyridine-4-carboxylate derivatives (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of these compounds is typically confirmed using elemental analysis and spectroscopic data, such as IR, NMR, and MS spectroscopy. This helps in understanding the spatial arrangement of atoms and the chemical bonds within the molecule (Mohamed, 2021).

Chemical Reactions and Properties

The compound's reactivity with various reagents leads to the formation of different derivatives. For example, its reaction with malononitrile, hydrazine hydrate, and other reagents forms diverse derivatives, demonstrating its versatile chemical reactivity (Harb et al., 1989).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and boiling point, of these compounds can be inferred from their synthesis conditions and molecular structure. However, specific studies focusing on these aspects are limited.

Chemical Properties Analysis

The chemical properties are closely related to the compound's structure and reactivity. Its reactions with different chemical reagents under various conditions highlight its chemical versatility and potential for forming a wide range of derivatives (Harb et al., 1989).

Scientific Research Applications

Novel Syntheses and Derivatives

• Research on novel benzothiazole derivatives, including a focus on microwave-assisted synthesis, highlights the compound's role in creating new structures with potential antibacterial, antioxidant, and antitubercular activities (Bhoi et al., 2016). The study emphasizes operational simplicity and environmentally benign conditions.
• Investigations into the amino and carbonyl/nitrile groups in Gewald thiophenes led to the synthesis of new derivatives, providing insights into thienopyrimidine synthesis and showcasing the flexibility of these compounds in chemical transformations (Pokhodylo et al., 2010).

Biological and Antimicrobial Activities

• The synthesis of 3-amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one and its derivatives has been explored for potential antimicrobial and anti-inflammatory applications (Narayana et al., 2006). This research underscores the compound's relevance in developing new therapeutic agents.

Chemical Transformations and Methodologies

• A study on ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates explored their reactivity towards active methylene reagents, leading to the synthesis of pyran, pyridine, and pyridazine derivatives (Mohareb et al., 2004). This work showcases an expeditious approach to polyfunctionally substituted derivatives.